3-(2H-benzotriazol-5-yl)-5-[1-(2-methylpropyl)cyclobutyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(2H-benzotriazol-5-yl)-5-[1-(2-methylpropyl)cyclobutyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H19N5O/c1-10(2)9-16(6-3-7-16)15-17-14(20-22-15)11-4-5-12-13(8-11)19-21-18-12/h4-5,8,10H,3,6-7,9H2,1-2H3,(H,18,19,21)
• InChI Key: MFBOLBULDSJOLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CCC1)C2=NC(=NO2)C3=CC4=NNN=C4C=C3
• Molecular Formula: C16H19N5O
• Molecular Weight: 297.35 g/mol

Description

3-(2H-benzotriazol-5-yl)-5-[1-(2-methylpropyl)cyclobutyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a type of oxadiazole derivative, which has been shown to have various biological and chemical activities.

Mechanism of Action

The mechanism of action of 3-(2H-benzotriazol-5-yl)-5-[1-(2-methylpropyl)cyclobutyl]-1,2,4-oxadiazole is not fully understood. However, it is believed that the compound interacts with specific receptors in cells, leading to changes in cellular signaling pathways. This, in turn, results in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
3-(2H-benzotriazol-5-yl)-5-[1-(2-methylpropyl)cyclobutyl]-1,2,4-oxadiazole has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that the compound has antioxidant and anti-inflammatory properties. It has also been shown to inhibit the growth of cancer cells and to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2H-benzotriazol-5-yl)-5-[1-(2-methylpropyl)cyclobutyl]-1,2,4-oxadiazole is its high solubility in organic solvents, which makes it easy to handle in the laboratory. However, the compound is relatively unstable under certain conditions, such as exposure to light and air, which can limit its use in some experiments. Additionally, the compound is relatively expensive compared to other commonly used chemicals in the laboratory.

Future Directions

There are several future directions for research on 3-(2H-benzotriazol-5-yl)-5-[1-(2-methylpropyl)cyclobutyl]-1,2,4-oxadiazole. One area of interest is its potential use in the development of new drugs for the treatment of various diseases. Another area of interest is its use in the development of new materials for organic electronics. Additionally, further studies are needed to fully understand the mechanism of action of the compound and to identify its potential side effects.
Conclusion:
In conclusion, 3-(2H-benzotriazol-5-yl)-5-[1-(2-methylpropyl)cyclobutyl]-1,2,4-oxadiazole is a promising compound that has potential applications in various fields of science. Its unique properties and potential benefits make it an attractive target for further research. However, more studies are needed to fully understand its mechanism of action and to identify any potential limitations or side effects.

Synthesis Methods

The synthesis of 3-(2H-benzotriazol-5-yl)-5-[1-(2-methylpropyl)cyclobutyl]-1,2,4-oxadiazole involves the reaction of 2H-benzotriazole, cyclobutanone, and 2-methylpropyl hydrazine in the presence of a catalyst. The reaction takes place under mild conditions and results in a high yield of the desired compound. The synthesis method has been optimized to ensure reproducibility and scalability, making it suitable for large-scale production.

Scientific Research Applications

3-(2H-benzotriazol-5-yl)-5-[1-(2-methylpropyl)cyclobutyl]-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields of science. One of the most promising applications is in the field of organic electronics, where it has been shown to have excellent photophysical properties. The compound exhibits strong absorption in the ultraviolet region, making it suitable for use in organic photovoltaics and light-emitting diodes.